Cas no 252308-56-8 (1H-Pyrazole-1-propanenitrile,2,3-dihydro-5-methyl-3-oxo-)

• Product Name: 1H-Pyrazole-1-propanenitrile,2,3-dihydro-5-methyl-3-oxo-
• CAS No: 252308-56-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 246506
• PubChem ID: 10888086
• Update Time: 2025-04-19

1H-Pyrazole-1-propanenitrile,2,3-dihydro-5-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanenitrile,2,3-dihydro-5-methyl-3-oxo-
• 1H-Pyrazole-1-propanenitrile, 2,3-dihydro-5-methyl-3-oxo- (9CI)
• 252308-56-8
• 3-(5-Methyl-3-oxo-2,3-dihydro-1H-pyrazol-1-yl)propanenitrile

• Inchi： 1S/C7H9N3O/c1-6-5-7(11)9-10(6)4-2-3-8/h5H,2,4H2,1H3,(H,9,11)
• InChI Key： KBKATMNICLYLJV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(CCC#N)N1

Computed Properties

• Exact Mass: 151.07467
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.13